(3-{1-[2-(4-allyl-2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide

• IUPAC Name: N-[3-[1-[2-(2-methoxy-4-prop-2-enylphenoxy)ethyl]benzimidazol-2-yl]propyl]formamide
• InChI: InChI=1S/C23H27N3O3/c1-3-7-18-11-12-21(22(16-18)28-2)29-15-14-26-20-9-5-4-8-19(20)25-23(26)10-6-13-24-17-27/h3-5,8-9,11-12,16-17H,1,6-7,10,13-15H2,2H3,(H,24,27)
• InChI Key: HUQWBJKAASNJOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC=C)OCCN2C3=CC=CC=C3N=C2CCCNC=O
• Molecular Formula: C23H27N3O3
• Molecular Weight: 393.5 g/mol

Description

The compound (3-{1-[2-(4-allyl-2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide is a complex organic molecule. It contains a benzimidazole core, which is a type of heterocyclic aromatic organic compound. This core is substituted with a propyl formamide group and an ethyl group linked to a methoxyphenoxy moiety, which is further substituted with an allyl group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The benzimidazole core is a planar, aromatic system, which can participate in pi stacking interactions. The propyl formamide group can act as a hydrogen bond donor and acceptor, potentially allowing for interactions with other molecules. The methoxyphenoxy and allyl groups are electron-rich, which can influence the reactivity of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The benzimidazole core is relatively stable but can be further functionalized under certain conditions. The formamide group can participate in condensation reactions or hydrolysis. The allyl group is quite reactive and can undergo reactions such as the allylic oxidation or various cycloadditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For instance, the presence of the polar formamide group and the aromatic benzimidazole core could impact the compound’s solubility in different solvents. The exact properties would need to be determined experimentally.

Scientific Research Applications

Insecticidal Activity

(3-{1-[2-(4-allyl-2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide: and its derivatives exhibit potent insecticidal properties. . Researchers have synthesized O-alkylated eugenol derivatives, including those with a propyl chain, and evaluated their impact on insect cell viability. Structural modifications significantly affect potency, making these compounds promising candidates for semisynthetic insecticides derived from natural products.

Anti-Helicobacter pylori Activity

H. pylori infection remains a global health concern. . Investigating the potential of (3-{1-[2-(4-allyl-2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}propyl)formamide derivatives against H. pylori could yield novel treatment options.

Synthesis of 3-Allyl-2-(allyloxy)-5-bromoaniline

A four-step protocol allows the production of 3-allyl-2-(allyloxy)-5-bromoaniline from commercially available 2-allylphenol. . This compound may find applications in materials science or organic synthesis.

Safety and Hazards

The safety and hazards associated with this compound are not known from the available information. As with any chemical, appropriate precautions should be taken when handling to avoid exposure and potential harm.

Future Directions

The future research directions for this compound could include further exploration of its synthesis and reactivity, investigation of its physical and chemical properties, and evaluation of its potential biological activity. This could involve experimental studies as well as computational modeling.